Cas no 18300-89-5 ((E)-2-Cyano-3-phenyl-but-2-enoic Acid Ethyl Ester)

(E)-2-Cyano-3-phenyl-but-2-enoic Acid Ethyl Ester structure

18300-89-5 structure

Product Name:(E)-2-Cyano-3-phenyl-but-2-enoic Acid Ethyl Ester

CAS No:18300-89-5

MF:C₁₃H₁₃NO₂

MW:215.247823476791

MDL:MFCD00182513

CID:193668

PubChem ID:688202

Update Time:2025-04-19

(E)-2-Cyano-3-phenyl-but-2-enoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

- 2-Butenoic acid,2-cyano-3-phenyl-, ethyl ester
- (E)-2-Cyano-3-phenyl-but-2-enoic acid ethyl ester
- Ethyl (Z)-2-cyano-3-phenylbut-2-enoate
- Ethyl 2-cyano-3-phenylcrotonate
- (E)-ethyl 2-cyano-3-phenylbut-2-enoate
- 2-Cyan-3-phenyl-crotonsaeure-aethylester
- 2-cyano-3-phenyl-but-2-enoic acid ethyl ester
- 2-cyano-3-phenyl-crotonic acid ethyl ester
- 2-cyano-3-phenyl-crotonicaciethylester
- Ethyl 3-phenyl-2-cyano-2-butenoate
- AKOS 92632
- ETHYL 2-CYANO-3-PHENYL-2-BUTENOATE
- Ethyl 2-cyano-3-phenylbut-2-enoate
- 2-cyano-3-phenylcrotonicacidethylester
- Ethyl (E/Z)-2-cyano-3-phenylcrotonate
- NSC-408236
- 2-Butenoic acid,2-cyano-3-phenyl-,ethyl ester
- 14533-92-7
- (e)-2-cyano-3-phenylbut-2-enoic acid ethyl ester
- .alpha.-Cyano-.beta.-phenyl-methacrylic acid, ethyl ester
- ethyl (2E)-2-cyano-3-phenylbut-2-enoate
- Z56943413
- SR-01000195350
- AJDOTEWSLNGINB-ZRDIBKRKSA-N
- SCHEMBL12446816
- 2-Cyano-3-phenyl-3-methyl-propenoic acid, ethyl ester
- NSC408236
- J-011714
- 2-Cyano-3-phenyl-3-methyl-propensaeuremethylester
- Ethyl (2E)-2-cyano-3-phenyl-2-butenoate #
- AS-5190
- EN300-06217
- ethyl (E)-2-cyano-3-phenylbut-2-enoate
- 18300-89-5
- (Z)-2-cyano-3-phenyl-2-butenoic acid ethyl ester
- MFCD00182513
- 2-Cyano-3-phenylcrotonic acid ethyl ester
- SR-01000195350-1
- AKOS000281213
- 2-Butenoic acid, 2-cyano-3-phenyl-, ethyl ester
- STL577391
- MFCD00192139
- (E)-2-Cyano-3-phenyl-but-2-enoic Acid Ethyl Ester
- MDL： MFCD00182513
- Inchi： 1S/C13H13NO2/c1-3-16-13(15)12(9-14)10(2)11-7-5-4-6-8-11/h4-8H,3H2,1-2H3/b12-10+
- InChI Key： AJDOTEWSLNGINB-ZRDIBKRKSA-N
- SMILES： O(CC)C(/C(/C#N)=C(\C)/C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 215.09500
Monoisotopic Mass: 215.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 329
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.1A^2
XLogP3: 3.1

Experimental Properties

Color/Form: Not determined
Density: 1.092 g/mL at 25 °C(lit.)
Melting Point: 46-47 ºC
Boiling Point: 136-137 °C/2 mmHg(lit.)
Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C
Refractive Index: n20/D 1.548(lit.)
PSA: 50.09000
LogP: 2.54678
Solubility: Not determined
Vapor Pressure: 0.0±0.7 mmHg at 25°C

(E)-2-Cyano-3-phenyl-but-2-enoic Acid Ethyl Ester Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H312-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： 26-37/39
RTECS：GQ3360000
Hazardous Material Identification：
HazardClass：IRRITANT
Risk Phrases：R20/21/22
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(E)-2-Cyano-3-phenyl-but-2-enoic Acid Ethyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019120479-10g	Ethyl 2-cyano-3-phenylbut-2-enoate	18300-89-5	95%	10g	$538.21	2023-09-02
TRC	C995038-100mg	(E)-2-Cyano-3-phenyl-but-2-enoic Acid Ethyl Ester	18300-89-5		100mg	$ 50.00	2022-06-06
TRC	C995038-500mg	(E)-2-Cyano-3-phenyl-but-2-enoic Acid Ethyl Ester	18300-89-5		500mg	$ 185.00	2022-06-06
TRC	C995038-1g	(E)-2-Cyano-3-phenyl-but-2-enoic Acid Ethyl Ester	18300-89-5		1g	$ 275.00	2022-06-06
Apollo Scientific	OR300664-1g	Ethyl 2-cyano-3-phenylbut-2-enoate	18300-89-5	95	1g	£49.00	2025-02-19
abcr	AB302102-1 g	(E)-2-Cyano-3-phenyl-but-2-enoic acid ethyl ester; 95%	18300-89-5		1 g	€121.70	2023-07-20
abcr	AB302102-5 g	(E)-2-Cyano-3-phenyl-but-2-enoic acid ethyl ester; 95%	18300-89-5		5 g	€332.10	2023-07-20
abcr	AB302102-10 g	(E)-2-Cyano-3-phenyl-but-2-enoic acid ethyl ester; 95%	18300-89-5		10 g	€562.20	2023-07-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	398756-5ML	(E)-2-Cyano-3-phenyl-but-2-enoic Acid Ethyl Ester	18300-89-5	98%	5ML	￥756.22	2022-02-24
SHENG KE LU SI SHENG WU JI SHU	sc-228020-5 ml	Ethyl 2-cyano-3-phenyl-2-butenoate, mixture of cis and trans,	18300-89-5		5 ml	￥526.00	2023-09-05